Cas no 790601-36-4 (3-(3-aminopropyl)benzene-1,2-diol)
790601-36-4 structure
Product Name:3-(3-aminopropyl)benzene-1,2-diol
CAS No:790601-36-4
MF:C9H13NO2
MW:167.205022573471
CID:5697842
PubChem ID:54514938
Update Time:2023-11-27
3-(3-aminopropyl)benzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Aminopropyl)-1,2-benzenediol HBr
- 1,2-Benzenediol, 3-(3-aminopropyl)-
- 3-(3-Aminopropyl)-1,2-benzenediol
- 790601-36-4
- 3-(3-Aminopropyl)-1,2-benzenediolHBr
- F80910
- 3-(3-aminopropyl)benzene-1,2-diol
-
- Inchi: 1S/C9H13NO2/c10-6-2-4-7-3-1-5-8(11)9(7)12/h1,3,5,11-12H,2,4,6,10H2
- InChI Key: YLTKDZLYRZHTOB-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(CCCN)=C1O
Computed Properties
- Exact Mass: 247.02079g/mol
- Monoisotopic Mass: 247.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 332.4±32.0 °C(Predicted)
- pka: 9.70±0.10(Predicted)
3-(3-aminopropyl)benzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865430-0.05g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 0.05g |
$515.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-0.1g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 0.1g |
$540.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-0.25g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 0.25g |
$564.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-0.5g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 0.5g |
$589.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-1.0g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 1g |
$1014.0 | 2023-05-27 | ||
| Enamine | EN300-1865430-2.5g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 2.5g |
$1202.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-5.0g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 5g |
$2940.0 | 2023-05-27 | ||
| Enamine | EN300-1865430-10.0g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 10g |
$4360.0 | 2023-05-27 | ||
| Enamine | EN300-1865430-1g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 1g |
$614.0 | 2023-09-18 | ||
| Enamine | EN300-1865430-5g |
3-(3-aminopropyl)benzene-1,2-diol |
790601-36-4 | 5g |
$1779.0 | 2023-09-18 |
3-(3-aminopropyl)benzene-1,2-diol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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